Cas no 1029720-45-3 (tert-butyl 4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine-6-carboxylate)

• Product Name: tert-butyl 4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine-6-carboxylate
• CAS No: 1029720-45-3
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• MDL: MFCD11044613
• CID: 4559479
• Update Time: 2025-05-26

tert-butyl 4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 4,5,7,8-Tetrahydropyrazolo[3,4-D]Azepine-6(1H)-Carboxylate
• Tert-Butyl 4,5,7,8-Tetrahydropyrazolo[3,4-D]Azepine-6(1H)-Carboxylate(WXC01379)
• 6-Boc-1,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
• Pyrazolo[3,4-d]azepine-6(1H)-carboxylic acid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester
• tert-butyl 4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine-6-carboxylate

• MDL： MFCD11044613
• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-6-4-9-8-13-14-10(9)5-7-15/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： PJISIGKHCIEAKT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC2C=NNC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on tert-butyl 4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine-6-carboxylate

tert-butyl 4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine-6-carboxylate: A Comprehensive Overview

The compound tert-butyl 4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine-6-carboxylate, identified by the CAS number 1029720-45-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazoloazepines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a pyrazolo[3,4-d]azepine ring system with a tetrahydro substitution pattern at positions 4,5,7, and 8. The carboxylate group at position 6 is further substituted with a tert-butyl moiety, which contributes to its unique physicochemical properties.

Recent studies have highlighted the importance of pyrazoloazepines in drug discovery. For instance, researchers have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant activities. The tetrahydro substitution in the azepine ring enhances the compound's stability and bioavailability, making it a promising candidate for various pharmacological applications. Additionally, the tert-butyl group at position 6 plays a crucial role in modulating the compound's solubility and permeability across biological membranes.

One of the most notable advancements in the study of tert-butyl 4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine-6-carboxylate involves its application in cancer therapy. Preclinical studies have shown that this compound can effectively inhibit the proliferation of cancer cells by targeting key signaling pathways involved in tumor growth and metastasis. Furthermore, its ability to induce apoptosis in cancer cells without significantly affecting normal cells makes it a potential candidate for targeted therapy.

The synthesis of this compound has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved its production efficiency. These advancements have not only reduced the cost of synthesis but also enhanced the scalability of the process for large-scale production.

In terms of pharmacokinetics, studies have shown that tert-butyl 4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine-6-carboxylate exhibits favorable absorption profiles in both preclinical models and human subjects. Its half-life is sufficiently long to allow for once-daily dosing regimens, which improve patient compliance. Moreover, its metabolism pathways have been extensively studied using advanced metabolomics techniques such as LC-MS/MS analysis.

The application of this compound extends beyond oncology. Recent research has explored its potential as an anti-inflammatory agent in chronic diseases such as arthritis and neurodegenerative disorders. For example, studies have demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro models. These findings suggest that it could be developed into a novel therapeutic agent for inflammatory diseases.

In conclusion,tert-butyl 4,5,7